Cas no 1889600-81-0 (5-(Pyridin-3-yl)-1,2-oxazole-3-carbaldehyde)

• Product Name: 5-(Pyridin-3-yl)-1,2-oxazole-3-carbaldehyde
• CAS No: 1889600-81-0
• MF: C₉H₆N₂O₂
• MW: 174.156141757965
• CID: 5739039
• PubChem ID: 115005761
• Update Time: 2023-11-10

5-(Pyridin-3-yl)-1,2-oxazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(Pyridin-3-yl)-1,2-oxazole-3-carbaldehyde
• EN300-1154372
• 1889600-81-0
• 3-Isoxazolecarboxaldehyde, 5-(3-pyridinyl)-

• Inchi： 1S/C9H6N2O2/c12-6-8-4-9(13-11-8)7-2-1-3-10-5-7/h1-6H
• InChI Key： DOIJTMVLUYQYNC-UHFFFAOYSA-N
• SMILES： O1C(=CC(C=O)=N1)C1C=NC=CC=1

Computed Properties

• Exact Mass: 174.042927438g/mol
• Monoisotopic Mass: 174.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 56Ų

Experimental Properties

• Density: 1.284±0.06 g/cm3(Predicted)
• Boiling Point: 396.2±32.0 °C(Predicted)
• pka: 3.11±0.12(Predicted)